Cas no 2248373-08-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methoxymethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methoxymethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2248373-08-0
• MF: C₁₅H₁₃N₃O₅
• MW: 315.280823469162
• CID: 5930044
• PubChem ID: 165719218
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methoxymethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516050
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methoxymethyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2248373-08-0

• Inchi： 1S/C15H13N3O5/c1-17-7-11(12(16-17)8-22-2)15(21)23-18-13(19)9-5-3-4-6-10(9)14(18)20/h3-7H,8H2,1-2H3
• InChI Key： KOGCCQXTYAUWBS-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(C)N=C1COC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 315.08552052g/mol
• Monoisotopic Mass: 315.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methoxymethyl)-1-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methoxymethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2248373-08-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methoxymethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2248373-08-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the condensation of 1-methyl-1H-pyrazole-4-carboxylic acid with a phthalimide derivative, followed by methoxymethylation. This optimized method not only enhances the efficiency of synthesis but also ensures the reproducibility of the compound for further pharmacological studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of specific enzymatic pathways. A preclinical study demonstrated its inhibitory effects on certain kinases involved in inflammatory responses, suggesting its applicability in treating autoimmune diseases. The study, conducted in vitro and in vivo models, reported a significant reduction in pro-inflammatory cytokines upon treatment with the compound, with minimal cytotoxicity observed at therapeutic doses.

Another groundbreaking study explored the compound's role in cancer therapy. Researchers found that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methoxymethyl)-1-methyl-1H-pyrazole-4-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The mechanism appears to involve the disruption of cellular signaling pathways critical for tumor survival and proliferation. These findings were published in a recent issue of Cancer Research, underscoring the compound's potential as a targeted therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated variable bioavailability, prompting ongoing research into formulation strategies to improve its stability and absorption. Additionally, further toxicological assessments are needed to ensure its safety profile in humans. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these issues and advance the compound toward clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(methoxymethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2248373-08-0) represents a promising candidate for therapeutic development, with recent studies shedding light on its synthesis, biological activity, and potential applications. Continued research is essential to fully elucidate its mechanisms and optimize its pharmacological properties for clinical use.